Cas no 2639448-34-1 (4-{imidazo1,2-apyridin-2-yl}piperidine dihydrochloride)

• Product Name: 4-{imidazo1,2-apyridin-2-yl}piperidine dihydrochloride
• CAS No: 2639448-34-1
• MF: C₁₂H₁₆ClN₃
• MW: 237.728541374207
• MDL: MFCD33549519
• CID: 5452825
• PubChem ID: 155970533
• Update Time: 2025-05-20

4-{imidazo1,2-apyridin-2-yl}piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{imidazo[1,2-a]pyridin-2-yl}piperidine dihydrochloride
• 4-{imidazo1,2-apyridin-2-yl}piperidine dihydrochloride

• MDL： MFCD33549519
• Inchi： 1S/C12H15N3.ClH/c1-2-8-15-9-11(14-12(15)3-1)10-4-6-13-7-5-10;/h1-3,8-10,13H,4-7H2;1H
• InChI Key： GMUYOIVKFUGMLG-UHFFFAOYSA-N
• SMILES： C1(C2CCNCC2)N=C2C=CC=CN2C=1.Cl

Additional information on 4-{imidazo1,2-apyridin-2-yl}piperidine dihydrochloride

Research Brief on 4-{imidazo1,2-apyridin-2-yl}piperidine Dihydrochloride (CAS: 2639448-34-1): Recent Advances and Applications

4-{imidazo1,2-apyridin-2-yl}piperidine dihydrochloride (CAS: 2639448-34-1) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief synthesizes the latest findings on its pharmacological properties, synthetic pathways, and therapeutic applications, providing a comprehensive overview for researchers and industry professionals.

Recent investigations into the pharmacological profile of 4-{imidazo1,2-apyridin-2-yl}piperidine dihydrochloride have revealed its high affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest its potential utility in treating psychiatric disorders such as schizophrenia and depression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved blood-brain barrier permeability and reduced off-target effects compared to existing therapeutics, positioning it as a promising candidate for further clinical development.

In the field of oncology, researchers have explored the compound's ability to modulate key signaling pathways involved in tumor progression. A recent preclinical study showed that 4-{imidazo1,2-apyridin-2-yl}piperidine dihydrochloride derivatives exhibit potent inhibitory effects against certain kinase enzymes that are frequently dysregulated in various cancers. The compound's unique structural features allow for selective targeting of these kinases while minimizing toxicity to healthy cells, as reported in a 2024 Nature Communications article.

The synthetic chemistry community has made significant strides in developing efficient and scalable routes for producing 4-{imidazo1,2-apyridin-2-yl}piperidine dihydrochloride. Recent publications in Organic Process Research & Development describe novel catalytic methods that improve yield and purity while reducing environmental impact. These advancements are particularly important as the compound moves from laboratory-scale synthesis to potential industrial production.

From a drug development perspective, structure-activity relationship (SAR) studies have provided valuable insights into optimizing the compound's therapeutic index. Researchers have identified specific modifications to the imidazopyridine core that can enhance target selectivity and pharmacokinetic properties. These findings, published in several recent patent applications, suggest a growing commercial interest in this chemical scaffold.

Looking forward, the most pressing research questions involve further elucidation of the compound's mechanism of action and expansion of its therapeutic applications. Current clinical trials (as of Q2 2024) are investigating its potential in neurodegenerative diseases, building on preliminary evidence of neuroprotective effects. Additionally, computational chemistry approaches are being employed to design next-generation derivatives with improved properties.

In conclusion, 4-{imidazo1,2-apyridin-2-yl}piperidine dihydrochloride represents a chemically and biologically intriguing molecule with broad therapeutic potential. The convergence of recent findings across multiple disciplines - from synthetic chemistry to neuropharmacology - underscores its importance as a research focus in chemical biology and drug discovery. Continued investigation of this compound and its derivatives will likely yield significant advances in multiple therapeutic areas in the coming years.